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Abstract

Violanthrone, a cornerstone of synthetic vat dyes, boasts a rich history intertwined with the
advent of modern industrial chemistry. This in-depth technical guide explores the discovery,
synthesis, and multifaceted properties of violanthrone and its derivatives. Beyond their
foundational role in the textile industry, this document elucidates their emerging applications in
materials science and medicinal chemistry, with a particular focus on their potential as
antimicrobial and antitumor agents, and as photosensitizers in photodynamic therapy. Detailed
experimental protocols, quantitative data, and graphical representations of synthetic and
signaling pathways are provided to serve as a comprehensive resource for the scientific
community.

A Legacy of Color: The History of Violanthrone Dyes

The story of violanthrone is a significant chapter in the broader narrative of synthetic dyes that
revolutionized the textile industry in the early 20th century. The journey began with the
pioneering work on synthetic vat dyes, a class of water-insoluble dyes renowned for their
exceptional fastness.

A pivotal moment in this era was the synthesis of the first synthetic vat dye, Indanthrene (C.I.
Vat Blue 4), in 1901 by the German chemist René Bohn at Badische Anilin- & Soda-Fabrik
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(BASF).[1][2] This breakthrough laid the groundwork for the exploration of other complex
polycyclic aromatic compounds as colorants.

While the exact date of the first synthesis of violanthrone (also known as dibenzanthrone or
C.l. Vat Blue 20) is not definitively documented as a singular event, its development followed
closely on the heels of Indanthrene's success. The key precursor to violanthrone,
benzanthrone, was synthesized by the reaction of anthraquinone with glycerol and sulfuric
acid.[3] The subsequent discovery that benzanthrone could be dimerized through an alkaline
fusion process to yield the intensely colored and highly stable violanthrone marked a
significant advancement in the field of vat dyes.[3][4] This process, often referred to as the
Scholl reaction, became the cornerstone of violanthrone production.

The timeline below highlights key milestones in the historical context of violanthrone's

discovery:

r .
René Bohn at BASF synthesizes Development of the synthests of
nthrone from anth

Indanthrene, the first synthetic G et dyes bor o raquinone.
vat dye. [13, 18]
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A timeline of key discoveries leading to violanthrone dyes.

Physicochemical Properties of Violanthrone (C.I. Vat
Blue 20)

Violanthrone is a dark blue solid with the chemical formula C3sH1602 and a molar mass of
456.49 g/mol .[4] Its planar, polycyclic aromatic structure is responsible for its intense color,
high melting point, and general insolubility in common organic solvents.

Quantitative Data Summary

The following tables summarize the key quantitative properties of violanthrone (C.I. Vat Blue
20).

Table 1: General and Physical Properties
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Property Value Reference(s)

Anthra[9,1,2-

IUPAC Name cde]benzo[rst]pentaphene- [4]
5,10-dione

CAS Number 116-71-2 [5]

Molecular Formula C34H1602 [4]

Molar Mass 456.49 g/mol [5]

Appearance Blue-black powder [5]

Melting Point 338-339 °C [2]

Table 2: Solubility Profile (Qualitative)

Solvent Solubility Reference(s)
Water Insoluble [5]
Ethanol Insoluble [2]
Acetone Slightly soluble [5]
Chloroform Slightly soluble [5]
Toluene Slightly soluble [5]
Xylene Soluble (with red fluorescence) [5]
Tetrahydronaphthalene Soluble (with red fluorescence) [5]

Table 3: Spectroscopic Data
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Property Wavelength (nm) Reference(s)
Absorption Maximum (Amax) in
580 [5]
Toluene
Emission Maximum (Aem) in
635 [6]
Toluene
Table 4: Fastness Properties of C.I. Vat Blue 20
ISO 105 Rating (Scale 1-8
Fastness Property Reference(s)

for light, 1-5 for others)

Light Fastness (Xenon Arc) 7-8 [71[8]
Washing Fastness (ISO 105-

4-5 [51[7]
C06)
Rubbing Fastness (Dry) 4-5 [7]
Rubbing Fastness (Wet) 2-3 [7]
Chlorine Bleach 4 [5]
Perspiration Fastness 4-5 [7]

Synthesis and Experimental Protocols

The primary industrial synthesis of violanthrone involves the dimerization of benzanthrone

through an alkaline fusion process.
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Synthesis of Violanthrone from Benzanthrone.

Detailed Experimental Protocol: Synthesis of
Violanthrone

The following protocol is a generalized procedure based on established industrial methods.[3]

[5]

Materials:

e Benzanthrone

e Potassium hydroxide (KOH)

e Sodium acetate

o Refined naphthalene (as solvent)
» Ethanol

 Hydrochloric acid (HCI)
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Procedure:

A mixture of potassium hydroxide and sodium acetate is melted in a reaction vessel
containing refined naphthalene under an inert atmosphere.

Finely powdered benzanthrone is added portion-wise to the molten alkali mixture with
vigorous stirring.

The reaction mixture is heated to a high temperature (typically in the range of 200-240 °C)
and maintained for several hours to facilitate the oxidative coupling.

Upon completion of the reaction (monitored by techniques such as thin-layer
chromatography), the mixture is cooled.

The solidified mass is then treated with hot water to dissolve the excess alkali and other
water-soluble impurities.

The crude violanthrone is isolated by filtration and washed with hot water until the filtrate is
neutral.

For purification, the crude product can be subjected to a vatting process. This involves
reducing the violanthrone to its soluble leuco form using an alkaline solution of sodium
dithionite.

The solution is filtered to remove insoluble impurities, and the violanthrone is then re-
oxidized by bubbling air through the filtrate, causing it to precipitate as a purified solid.

The purified violanthrone is collected by filtration, washed with water and then ethanol, and
dried.

Beyond the Dye Vat: Applications in Drug Discovery
and Materials Science

While the primary application of violanthrone dyes has been in the textile industry, recent

research has unveiled their potential in other high-technology fields, including drug discovery

and materials science.
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Biological Activity and Signaling Pathways

Certain derivatives of violanthrone and related polycyclic aromatic compounds have
demonstrated promising biological activities, including antimicrobial and antitumor properties.
[9][10] The mechanism of action for their antitumor effects is believed to involve the modulation
of key cellular signaling pathways. One such pathway is the PI3K/Akt signaling pathway, which
plays a crucial role in cell survival, proliferation, and apoptosis.[10] Inhibition of this pathway by
bioactive compounds can lead to the induction of programmed cell death in cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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